Cas no 379709-71-4 ((2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate)

• Product Name: (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate
• CAS No: 379709-71-4
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5330849
• Update Time: 2025-05-20

(2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-(mesitylamino)-2-oxoethyl 2-phenylbutanoate
• [2-oxo-2-(2,4,6-trimethylanilino)ethyl] 2-phenylbutanoate
• STL194584
• 2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl 2-phenylbutanoate
• (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate

• Inchi： 1S/C21H25NO3/c1-5-18(17-9-7-6-8-10-17)21(24)25-13-19(23)22-20-15(3)11-14(2)12-16(20)4/h6-12,18H,5,13H2,1-4H3,(H,22,23)
• InChI Key： ZAKLNOFSEJURKD-UHFFFAOYSA-N
• SMILES： O(CC(NC1C(C)=CC(C)=CC=1C)=O)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4

Additional information on (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate

The Compound CAS No. 379709-71-4: (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate

The compound with CAS No. 379709-71-4, known as (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a trimethylphenyl group with a carbamoylmethyl moiety and a 2-phenylbutanoate ester. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly.

Structural Analysis and Synthesis

The synthesis of (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate involves a multi-step process that leverages modern organic chemistry techniques. The starting materials typically include aromatic compounds and carboxylic acids, which are subjected to esterification reactions under controlled conditions. The trimethylphenyl group adds stability to the molecule, while the carbamoylmethyl group introduces versatility in terms of functionalization. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, making this compound more accessible for large-scale production.

Physical and Chemical Properties

Research into the physical properties of (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate has revealed its high thermal stability and solubility in organic solvents. These characteristics make it suitable for use in high-temperature applications or as a precursor in more complex chemical reactions. Additionally, the molecule exhibits strong UV absorption properties, which could be exploited in photoprotective formulations or as a component in advanced materials.

Applications in Pharmaceutical Research

One of the most promising areas for (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate is in pharmaceutical research. Its structure suggests potential bioactivity, particularly in modulating enzyme activity or serving as a scaffold for drug development. Recent studies have explored its ability to inhibit certain kinases involved in cancer progression, highlighting its potential as a lead compound for anti-cancer therapies. Furthermore, its solubility properties make it an attractive candidate for formulation development.

Environmental Impact and Sustainability

As concern for environmental sustainability grows, researchers are increasingly focusing on the eco-friendly synthesis and application of compounds like (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate. Green chemistry approaches are being employed to minimize waste and reduce energy consumption during production. Additionally, studies are underway to assess the biodegradability of this compound and its impact on ecosystems when used in industrial or agricultural settings.

Future Directions and Research Opportunities

The future of (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate lies in expanding its applications across diverse fields. Potential areas of exploration include its use in agrochemicals, advanced materials science, and personalized medicine. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and accelerate the commercialization of this compound.

In conclusion, (2,4,6-trimethylphenyl)carbamoylmethyl 2-phenylbutanoate, with CAS No. 379709-71-4 represents a versatile and promising molecule with wide-ranging applications. As research continues to uncover its full potential, it is poised to play a significant role in advancing both scientific understanding and practical solutions across multiple industries.